1-Fluoro-2,4,6-trimethylpyridinium triflate
Cat. No. B058118
Key on ui cas rn:
107264-00-6
M. Wt: 289.25 g/mol
InChI Key: PRIGFEJKMMRJSF-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US08759533B2
Procedure details
A solution of methyl 1H-indole-6-carboxylate 20a (11.4 mmol, 2.0 g) and N-fluoro-2,4,6-trimethylpyridinium triflate (14.8 mmol, 4.3 g) in MeOH (100 mL) was heated at reflux for 18 h. The reaction mixture was concentrated and purified by flash column chromatography (silica gel, 15-20% EtOAc/hexanes) to give compound 20b as an off-white solid.
Name
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[C:7]([C:10]([O:12][CH3:13])=[O:11])[CH:8]=2)[CH:3]=[CH:2]1.[O-]S(C(F)(F)[F:19])(=O)=O.F[N+]1C(C)=CC(C)=CC=1C>CO>[F:19][C:3]1[C:4]2[C:9](=[CH:8][C:7]([C:10]([O:12][CH3:13])=[O:11])=[CH:6][CH:5]=2)[NH:1][CH:2]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
|
|
Type
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reactant
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Smiles
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N1C=CC2=CC=C(C=C12)C(=O)OC
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Name
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|
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Quantity
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4.3 g
|
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Type
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reactant
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Smiles
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[O-]S(=O)(=O)C(F)(F)F.F[N+]1=C(C=C(C=C1C)C)C
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 18 h
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Duration
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18 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by flash column chromatography (silica gel, 15-20% EtOAc/hexanes)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC1=CNC2=CC(=CC=C12)C(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
